1,3-Dimesitylimidazolidine hydrochloride

• CAS No.: 173035-10-4; 2320915-64-6
• Molecular Formula: C21H29ClN2
• Molecular Weight: 344.93
• IUPAC Name: 1,3-bis(2,4,6-trimethylphenyl)imidazolidine;hydrochloride
• InChI: InChI=1S/C21H28N2.ClH/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;/h9-12H,7-8,13H2,1-6H3;1H
• InChI Key: HOOKQVAAJVEFHV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)N2CCN(C2)C3=C(C=C(C=C3C)C)C)C.Cl
• solubility: not available

Description

1,3-Dimesitylimidazoline hydrochloride (CAS 173035-10-4) is a bicyclic organic compound featuring a saturated five-membered imidazolidine ring substituted with two mesityl (2,4,6-trimethylphenyl) groups at the 1- and 3-positions. Its molecular formula is C₂₁H₂₇ClN₂, with a molecular weight of 342.91 g/mol . The compound is characterized by steric bulk due to the mesityl substituents, which significantly influence its reactivity, solubility, and applications in catalysis and materials science. The saturated imidazolidine core distinguishes it from imidazolium salts, which contain an aromatic ring system .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,3-Dicyclohexylimidazolium Chloride (CAS 181422-72-0)

• Molecular Formula : C₁₅H₂₅ClN₂
• Molecular Weight : 268.83 g/mol
• Key Features: Contains an aromatic imidazolium core (unsaturated) instead of a saturated imidazolidine ring. Cyclohexyl substituents are less sterically demanding compared to mesityl groups, leading to higher solubility in polar solvents like water or methanol. Applications: Primarily used in ionic liquid formulations and as a precursor for N-heterocyclic carbene (NHC) ligands in organometallic catalysis .

2-Chloro-1,3-dimethylimidazolium Chloride (CAS 37091-73-9)

• Molecular Formula : C₅H₈Cl₂N₂
• Molecular Weight : 179.04 g/mol
• Key Features :
  • Smaller alkyl substituents (methyl groups) and a chlorine atom at the 2-position.
  • Higher electrophilicity due to the electron-withdrawing chlorine, making it reactive in coupling reactions.
  • Applications: A common reagent in peptide synthesis and as a coupling agent .

1-Ethyl-3-methylimidazolium Chloride (CAS 65039-09-0)

• Molecular Formula : C₆H₁₁ClN₂
• Molecular Weight : 146.62 g/mol
• Key Features :
  • A prototypical ionic liquid with low viscosity and high thermal stability.
  • Lacks bulky substituents, enabling applications as a green solvent in electrochemical devices and biomass processing .

1,3-Dimesitylimidazolium Chloride (CAS 141556-45-8)

• Molecular Formula : C₂₁H₂₅ClN₂
• Molecular Weight : 340.88 g/mol
• Key Features :
  • Structural isomer of 1,3-dimesitylimidazoline hydrochloride but with an unsaturated imidazolium core.
  • The aromatic ring system enhances stability under oxidative conditions, making it suitable for Pd-catalyzed cross-coupling reactions .

Comparative Data Table

Compound Name	CAS Number	Core Structure	Molecular Weight (g/mol)	Key Substituents	Applications
1,3-Dimesitylimidazoline hydrochloride	173035-10-4	Saturated imidazolidine	342.91	Mesityl (2,4,6-trimethylphenyl)	Organocatalysis, ligand synthesis
1,3-Dicyclohexylimidazolium chloride	181422-72-0	Aromatic imidazolium	268.83	Cyclohexyl	Ionic liquids, NHC ligands
2-Chloro-1,3-dimethylimidazolium chloride	37091-73-9	Aromatic imidazolium	179.04	Methyl, chlorine	Peptide synthesis
1-Ethyl-3-methylimidazolium chloride	65039-09-0	Aromatic imidazolium	146.62	Ethyl, methyl	Electrolytes, solvents
1,3-Dimesitylimidazolium chloride	141556-45-8	Aromatic imidazolium	340.88	Mesityl	Cross-coupling reactions

Key Research Findings

Steric Effects : The mesityl groups in 1,3-dimesitylimidazoline hydrochloride create significant steric hindrance, reducing its reactivity in nucleophilic substitutions but enhancing stability in catalytic cycles .

Solubility : Compared to 1-ethyl-3-methylimidazolium chloride, 1,3-dimesitylimidazoline hydrochloride exhibits lower solubility in polar solvents due to its bulky substituents, limiting its use in homogeneous catalysis .

Catalytic Performance : In Pd-catalyzed reactions, 1,3-dimesitylimidazolium chloride outperforms its saturated counterpart (imidazolidine) due to the aromatic core’s electronic effects, which stabilize metal intermediates .

Thermal Stability : Saturated imidazolidine derivatives (e.g., 1,3-dimesitylimidazoline hydrochloride) generally exhibit higher thermal stability than imidazolium salts, making them suitable for high-temperature applications .